2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione

• IUPAC Name: 2-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-3-hydroxy-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C22H23NO3/c1-3-19(23-17-9-11-18(26-2)12-10-17)22-20(24)13-16(14-21(22)25)15-7-5-4-6-8-15/h4-12,16,24H,3,13-14H2,1-2H3
• InChI Key: REPLLYLFLGUHMV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NC1=CC=C(C=C1)OC)C2=C(CC(CC2=O)C3=CC=CC=C3)O
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione is a compound that belongs to the class of chalcones. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione is not fully understood. However, studies have suggested that this compound exhibits its biological activities through various mechanisms such as inhibition of reactive oxygen species, modulation of the immune system, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione exhibits various biochemical and physiological effects. This compound has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, this compound has also been shown to inhibit the growth of various cancer cells such as breast cancer, lung cancer, and colon cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione in lab experiments include its low toxicity, high stability, and ease of synthesis. However, the limitations of using this compound in lab experiments include its poor solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are numerous future directions for the study of 2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione. Some of these directions include the development of new synthetic methods for this compound, the study of its potential use in the treatment of various diseases, and the investigation of its applications in material science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione can be achieved through various methods. One of the most common methods is the Claisen-Schmidt condensation reaction between 4-methoxybenzaldehyde and cyclohexane-1,3-dione in the presence of a base such as sodium hydroxide. The product obtained from this reaction can be further reacted with 1,3-dibromopropane to yield the final compound.

Scientific Research Applications

The potential applications of 2-{1-[(4-methoxyphenyl)amino]propylidene}-5-phenyl-1,3-cyclohexanedione in scientific research are numerous. This compound has been reported to exhibit various biological activities such as antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. Additionally, this compound has also been studied for its potential use in the development of new materials such as organic light-emitting diodes and solar cells.